![molecular formula C15H19N5O B2553774 1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(p-tolyl)urea CAS No. 1796965-20-2](/img/structure/B2553774.png)
1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(p-tolyl)urea
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Description
1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(p-tolyl)urea, also known as DPMU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPMU belongs to the class of urea derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Regiospecific Synthesis and Biological Significance
- Regiospecific Synthesis of Pyrimido[4,5-d]pyrimidine Derivatives : This compound undergoes regiospecific synthesis, leading to the production of pyrimido[4,5-d]pyrimidine derivatives. These derivatives are of biological significance due to their potential activities. The synthesis method is notable for its efficiency, being facilitated by solid-state reactions under microwave irradiations, resulting in excellent yields (Prajapati et al., 2006).
Dimerization via Hydrogen Bonding
- Dimerization of Ureidopyrimidones : The compound is related to ureidopyrimidones, which are known to dimerize through quadruple hydrogen bonding in both solid state and solution. This characteristic is significant for developing supramolecular assemblies with high dimerization constants, indicating strong intermolecular interactions (Beijer et al., 1998).
Environment-friendly Synthesis Approaches
- Synthesis of Dihydropyrimido[4,5-d]pyrimidine Derivatives : An environmentally friendly synthesis approach has been developed for the compound, leading to novel dihydropyrimido[4,5-d]pyrimidine derivatives. This method is highlighted by its use of solvent-free conditions, emphasizing the potential for greener chemistry applications (Prajapati et al., 2007).
Crystal Structure Analysis
- Crystal Structure Insights : Studies on similar sulfonylurea compounds have elucidated crystal structures, providing insights into intermolecular interactions, such as hydrogen bonding patterns. These findings can inform the design of molecules with specific physical properties and reactivities (Jeon et al., 2015).
Utility in Synthesis of Pyrimidine Derivatives
- Preparation of Pyrimidine-4(3H)-ones : The compound's derivatives have been used as precursors in the synthesis of 4(3H)-pyrimidones, demonstrating its versatility in organic synthesis. These reactions often involve cyclization of enaminones with urea or thiourea, showcasing the compound's role in generating structurally diverse pyrimidine derivatives (Sokolenko et al., 2017).
properties
IUPAC Name |
1-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3-(4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O/c1-11-4-6-12(7-5-11)18-15(21)17-10-13-16-9-8-14(19-13)20(2)3/h4-9H,10H2,1-3H3,(H2,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVUYXUHIEHLQGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NCC2=NC=CC(=N2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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